Cas no 68825-29-6 (tert-Butyl 2-(10H-phenothiazin-10-yl)acetate)

• Product Name: tert-Butyl 2-(10H-phenothiazin-10-yl)acetate
• CAS No: 68825-29-6
• MF: C₁₈H₁₉NO₂S
• MW: 313.41396355629
• CID: 1091594
• PubChem ID: 10638936
• Update Time: 2025-11-01

tert-Butyl 2-(10H-phenothiazin-10-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(10H-phenothiazin-10-yl)acetate
• tert-butyl 2-phenothiazin-10-ylacetate
• AK145523
• ethyl 10H-phenothiazin-10-ylacetate
• ethyl 2-(phenothiazin-10-yl)acetate
• ethyl phenothiazin-10-yl-acetate
• phenothiazin-10-yl-acetic acid ethyl ester
• Phenothiazin-10-yl-essigsaeure-aethylester
• 68825-29-6
• tert-Butyl2-(10H-phenothiazin-10-yl)acetate
• DB-266810

• Inchi： 1S/C18H19NO2S/c1-18(2,3)21-17(20)12-19-13-8-4-6-10-15(13)22-16-11-7-5-9-14(16)19/h4-11H,12H2,1-3H3
• InChI Key： NJAATRFYUBHVQY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.08245
• Monoisotopic Mass: 313.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• PSA: 29.54

Additional information on tert-Butyl 2-(10H-phenothiazin-10-yl)acetate

Introduction to tert-Butyl 2-(10H-phenothiazin-10-yl)acetate (CAS No. 68825-29-6)

tert-Butyl 2-(10H-phenothiazin-10-yl)acetate (CAS No. 68825-29-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-Butyl 2-(10H-phenothiazin-10-yl)acetate consists of a tert-butyl group attached to an acetate moiety, which is further linked to a phenothiazine ring. The phenothiazine ring is a key structural feature that imparts the compound with its distinctive properties. Phenothiazines are well-known for their antipsychotic and antidepressant effects, making them a focal point in the design of drugs for treating mental health disorders.

Recent studies have highlighted the potential of tert-Butyl 2-(10H-phenothiazin-10-yl)acetate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antioxidant and anti-inflammatory activities. These properties are crucial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative stress and inflammation play significant roles.

In addition to its neuroprotective effects, tert-Butyl 2-(10H-phenothiazin-10-yl)acetate has been investigated for its potential as an antiproliferative agent. Studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. This makes it a promising candidate for cancer therapy, particularly in combination with other chemotherapeutic agents.

The pharmacokinetic properties of tert-Butyl 2-(10H-phenothiazin-10-yl)acetate have also been extensively studied. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which enhances its potential as a therapeutic agent. Furthermore, its low toxicity and high selectivity towards specific biological targets make it an attractive option for drug development.

In the realm of drug delivery systems, tert-Butyl 2-(10H-phenothiazin-10-yl)acetate has been explored for its ability to enhance the efficacy and reduce the side effects of existing drugs. Nanoparticle-based delivery systems have been developed to improve the solubility and stability of this compound, thereby enhancing its therapeutic potential.

The synthesis of tert-Butyl 2-(10H-phenothiazin-10-yl)acetate involves several well-established chemical reactions. One common approach is the reaction of tert-butyl bromoacetate with phenothiazine in the presence of a base such as potassium carbonate. This method yields high purity and yield, making it suitable for large-scale production.

In conclusion, tert-Butyl 2-(10H-phenothiazin-10-yl)acetate (CAS No. 68825-29-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting various diseases, including neurodegenerative disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.